Cas no 59301-25-6 (5-(2-Bromophenyl)-4H-1,2,4-triazol-3-amine)

• Product Name: 5-(2-Bromophenyl)-4H-1,2,4-triazol-3-amine
• CAS No: 59301-25-6
• MF: C₈H₇BrN₄
• MW: 239.071979761124
• MDL: MFCD00465597
• CID: 57403
• PubChem ID: 2859280
• Update Time: 2025-10-30

5-(2-Bromophenyl)-4H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-Bromophenyl)-4H-1,2,4-triazol-3-amine
• 5-(2-Bromophenyl)-1H-1,2,4-triazol-3-amine
• 004601
• 3-(2-bromophenyl)-1H-1,2,4-triazole-5-ylamine
• 3-Amino-5-o-bromphenyl-1,2,4-triazol
• 5-(2-bromo-phenyl)-1H-[1,2,4]triazol-3-ylamine
• 5(3)-(2-Bromphenyl)-3(5)amino-1,2,4-triazol
• AC1MEQ0A
• CTK5A9746
• ST090752
• STK732094
• ZERO
• 1H-1,2,4-Triazol-3-amine,5-(2-bromophenyl)- (9CI)
• SR-01000216277
• DTXSID50386321
• Z104346776
• 59301-25-6
• AKOS002783581
• SR-01000216277-1
• CXRHBUWCLZAXAC-UHFFFAOYSA-N
• CS-0234767
• MFCD00465597
• AKOS016347404
• FT-0744247
• AKOS001139142
• 3-(2-bromophenyl)-1H-1,2,4-triazol-5-amine
• Cambridge id 5661991
• CCG-326918
• EN300-14713
• A8345
• 1H-1,2,4-Triazol-5-amine, 3-(2-bromophenyl)-

• MDL： MFCD00465597
• Inchi： 1S/C8H7BrN4/c9-6-4-2-1-3-5(6)7-11-8(10)13-12-7/h1-4H,(H3,10,11,12,13)
• InChI Key： CXRHBUWCLZAXAC-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1=NC(N)=NN1

Computed Properties

• Exact Mass: 237.98551
• Monoisotopic Mass: 237.985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 2
• Topological Polar Surface Area: 67.6A^2

Experimental Properties

• Density: 1.732
• Boiling Point: 467.3±47.0 °C at 760 mmHg
• Flash Point: 236.4±29.3 °C
• Refractive Index: 1.701
• PSA: 67.59
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

5-(2-Bromophenyl)-4H-1,2,4-triazol-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-(2-Bromophenyl)-4H-1,2,4-triazol-3-amine

Research Update on 5-(2-Bromophenyl)-4H-1,2,4-triazol-3-amine (CAS: 59301-25-6): Recent Advances and Applications

5-(2-Bromophenyl)-4H-1,2,4-triazol-3-amine (CAS: 59301-25-6) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of antimicrobial, anticancer, and central nervous system (CNS)-targeting agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential clinical applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the antimicrobial properties of 5-(2-Bromophenyl)-4H-1,2,4-triazol-3-amine derivatives. The study demonstrated that modifications at the triazole ring significantly enhanced the compound's efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action was attributed to the inhibition of bacterial cell wall synthesis, as confirmed through molecular docking studies and in vitro assays. These findings suggest that this compound could serve as a promising scaffold for the development of novel antibiotics.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, focused on the anticancer potential of 5-(2-Bromophenyl)-4H-1,2,4-triazol-3-amine analogs. The researchers synthesized a series of derivatives and evaluated their cytotoxicity against various cancer cell lines, including breast (MCF-7) and lung (A549) cancer cells. The results indicated that certain derivatives exhibited potent antiproliferative activity, with IC50 values in the low micromolar range. Further mechanistic studies revealed that these compounds induced apoptosis via the mitochondrial pathway, highlighting their potential as chemotherapeutic agents.

In addition to its antimicrobial and anticancer properties, 5-(2-Bromophenyl)-4H-1,2,4-triazol-3-amine has also been explored for its CNS activity. A 2024 study in European Journal of Pharmacology reported that this compound exhibited moderate affinity for GABA_A receptors, suggesting potential applications in the treatment of anxiety and epilepsy. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

The synthetic routes to 5-(2-Bromophenyl)-4H-1,2,4-triazol-3-amine have also been optimized in recent years. A 2023 paper in Tetrahedron Letters described a novel one-pot synthesis method that improved yield and reduced reaction time compared to traditional approaches. This advancement is expected to facilitate large-scale production and further pharmacological investigations of this compound.

In conclusion, 5-(2-Bromophenyl)-4H-1,2,4-triazol-3-amine (CAS: 59301-25-6) represents a versatile scaffold with diverse biological activities. Recent studies have underscored its potential in addressing unmet medical needs, particularly in the areas of infectious diseases and oncology. Future research should focus on optimizing its pharmacokinetic properties and conducting preclinical trials to translate these findings into clinical applications.